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Compound of Interest

Compound Name: Diaminorhodamine-M

Cat. No.: B3039162

Introduction

Nitric oxide (NO) is a versatile, gaseous signaling molecule crucial for a wide array of
physiological processes in plants.[1] It plays a pivotal role in growth, development, and
responses to both biotic and abiotic stress.[2] As a free radical, NO can readily diffuse across
cell membranes, acting as an ideal paracrine and autocrine signaling molecule.[1] Plant cells
synthesize NO through several pathways, including nitrate reductase (NR)-dependent
pathways in the cytosol and potential L-arginine-dependent nitric oxide synthase (NOS)-like
activities.[3][4] NO's signaling functions are often mediated through post-translational
modifications of proteins, such as S-nitrosation and tyrosine nitration, or through the cGMP
signaling pathway, influencing downstream responses including stomatal closure, root
development, and defense mechanisms.[3][5]

Accurate detection and quantification of NO are essential for understanding its complex roles.
Diaminorhodamine-M (DAR-M) and its cell-permeable derivative, Diaminorhodamine-4M
Acetoxymethyl Ester (DAR-4M AM), are rhodamine-based fluorescent probes designed for the
detection of NO and other reactive nitrogen species (RNS).[6][7] Unlike the probe alone which
is weakly fluorescent, DAR-M reacts with an oxidation product of NO (likely N2Os) to form a
highly fluorescent triazole product (DAR-4M T), which emits a distinct orange fluorescence.[8]
[9] This makes it a valuable tool for real-time imaging of NO dynamics in plant cells and tissues.

Probe Specifications and Properties
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The selection between DAR-4M and DAR-4M AM depends on the experimental goal,

specifically whether extracellular or intracellular NO is being measured. All quantitative data is

summarized in the table below for easy comparison.

Diaminorhodamine

Diaminorhodamine

Property -4M AM (DAR-4M Reference
-4M (DAR-4M)
AM)
Cell Permeability Cell-impermeable Cell-permeable [8][10]
] o Detection of Detection of
Primary Application , [8][10]
extracellular NO intracellular NO
AM ester is cleaved
by intracellular
] esterases to yield cell-
) ) Reacts with NO )
Mechanism of Action o impermeable DAR- [9][10]
oxidation products )
4M, which then reacts
with NO oxidation
products
~560 nm (after
Excitation Maxima ~560 nm conversion to DAR- [8][10]
4M)
~575 nm (after
Emission Maxima ~575 nm conversion to DAR- [6][8][10]
AMT)
Recommended
DMSO DMSO [6]
Solvent
Typical Stock Conc. 5mM 5 mM [8][10]
Typical Working Conc.  5-10 uM 5-10 uM [10]
Effective pH Range 4-12 4-12 [8][10]
Detection Limit ~10 nM ~10 nM [11][12]

Key Signhaling Pathways and Probe Mechanism
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Visualizing the complex biological context and the probe's mechanism is crucial for
experimental design.
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Simplified Nitric Oxide Signaling in Plants
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Nitric Oxide (NO)
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Post-Translational Phytohormone Crosstalk
Modifications (ABA, Auxin, SA)

Physiological Responses
Tyrosine Nitration (Stomatal Closure, Root Growth,

Defense Gene Expression)
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Mechanism of Intracellular NO Detection by DAR-4M AM
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Experimental Workflow for NO Detection

1. Prepare Plant Material
(e.g., root tips, leaf peels)

2. Prepare 5-10 pM DAR-4M AM Control: Add NO Scavenger
in Loading Buffer (e.g., 200 pM cPTIO)

Pre-incubation & co-incubation

3. Incubate Sample with Probe
(30-60 min, in dark)

l

4. Wash to Remove
Excess Probe

5. Image Acquisition
(Ex: ~560nm, Em: ~575nm)

6. Quantify Fluorescence
Intensity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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